N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine

• IUPAC Name: N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C12H14N2O2/c1-2-6-11-10(5-1)14-12(16-11)13-8-9-4-3-7-15-9/h1-2,5-6,9H,3-4,7-8H2,(H,13,14)
• InChI Key: JXRFFMXVPOOWRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=NC3=CC=CC=C3O2
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine, also known as OBAA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. OBAA belongs to the class of benzoxazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine is not fully understood. However, studies have shown that N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine also inhibits the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been shown to have a low toxicity profile and does not cause any significant adverse effects on the body. However, studies have shown that N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine can affect the levels of certain enzymes and proteins in the body. For example, N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been shown to increase the levels of caspase-3, a protein involved in apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine in lab experiments is its low toxicity profile, which makes it a safer alternative to other compounds. N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine is also relatively easy to synthesize and purify. However, one of the limitations of using N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine. One possible direction is to investigate its potential use as a pesticide in agriculture. Another direction is to study its potential applications in material science, such as its use as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action of N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine and its potential applications in medicine.

Synthesis Methods

N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine can be synthesized by the reaction of 2-aminobenzoic acid with 2-bromo-1-(oxolan-2-ylmethyl)ethanone in the presence of a base. The reaction yields N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine as a white crystalline solid with a melting point of 126-128°C.

Scientific Research Applications

N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been shown to exhibit antitumor, antifungal, and antibacterial activities. In agriculture, N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been studied for its potential use as a pesticide. In material science, N-(oxolan-2-ylmethyl)-1,3-benzoxazol-2-amine has been used as a fluorescent probe for the detection of metal ions.